5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid

• IUPAC Name: 5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C14H15NO5S2/c1-20-10-4-5-15(8-10)22(18,19)11-2-3-12-9(6-11)7-13(21-12)14(16)17/h2-3,6-7,10H,4-5,8H2,1H3,(H,16,17)/t10-/m1/s1
• InChI Key: AMZKETRWDOMCFS-SNVBAGLBSA-N
• Canonical SMILES: COC1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)SC(=C3)C(=O)O
• Isomeric SMILES: CO[C@@H]1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)SC(=C3)C(=O)O
• Molecular Formula: C14H15NO5S2
• Molecular Weight: 341.4 g/mol

Description

5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid is a chemical compound with potential medical applications. It is commonly known as "BMS-986001" and belongs to the class of drugs called "sulfonyl benzothiophene carboxylic acids".

Mechanism of Action

The exact mechanism of action of 5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cell proliferation. It may also affect the expression of certain genes and proteins that are involved in these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have anti-inflammatory, analgesic, and anti-tumor effects in animal models. It may also have other effects on the immune system, metabolism, and other physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid in lab experiments is its potential to be used as a therapeutic agent for various diseases. It is also relatively easy to synthesize and purify, making it a suitable candidate for further research. However, one limitation is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid. One direction is to further explore its potential as a therapeutic agent for various diseases, including cancer and arthritis. Another direction is to investigate its mechanism of action and identify its molecular targets. Additionally, it may be useful to develop new synthetic methods to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid is a complex process that involves several steps. The first step is the synthesis of 5-bromo-1-benzothiophene-2-carboxylic acid, which is then reacted with 3-methoxy-1-pyrrolidine sulfonamide in the presence of a base to form the desired product. The yield of the reaction is around 50%, and the purity of the compound can be improved by further purification steps.

Scientific Research Applications

The potential medical applications of 5-[(3R)-3-methoxypyrrolidin-1-yl]sulfonyl-1-benzothiophene-2-carboxylic acid are still being explored. However, some studies have shown promising results in the treatment of various diseases. For example, it has been found to be effective in reducing inflammation and pain in animal models of arthritis. It has also shown potential as a treatment for cancer, as it can inhibit the growth of tumor cells in vitro.